![molecular formula C15H20N2 B140170 1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole CAS No. 137641-68-0](/img/structure/B140170.png)
1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole
Overview
Description
1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole, also known as 1-methyl-1H-indol-2-yl-methylpiperidine, is an indole derivative that has become increasingly popular in the scientific community due to its diverse range of applications. It is a molecule of interest in synthetic chemistry, pharmacology, and biochemistry due to its ability to bind with a variety of different molecules. The synthesis of 1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole is relatively simple, and the molecule has been used in a variety of scientific research applications.
Scientific Research Applications
CB1 Cannabinoid Receptor Agonists
This compound is used in the preparation of CB1 cannabinoid receptor agonists. These agonists are significant in the study of the endocannabinoid system and have potential therapeutic applications in pain management, appetite stimulation, and mood regulation .
Signaling and Biotechnological Applications
Indole, the core structure of this compound, acts as a signaling molecule in both bacterial and plant communication. Its derivatives are valuable in flavor and fragrance applications, particularly in the food industry and perfumery .
Neurology Research
As a certified reference material, N-(N-Methylpiperidinyl)methylindole is used for highly accurate and reliable data analysis in neurology research, contributing to our understanding of brain function and neurological disorders .
Anticancer Activity
Indole derivatives have been investigated for their potential to treat cancer cells. Their role in cell biology makes them candidates for developing new anticancer therapies .
Antimicrobial and Antiviral Applications
These compounds exhibit antimicrobial and antiviral activities, making them important for developing new treatments for infectious diseases .
Treatment of Disorders
Indole derivatives are applied in treating various disorders in the human body, including convulsions, inflammation, diabetes, and tuberculosis .
Mechanism of Action
Target of Action
The primary target of N-(N-Methylpiperidinyl)methylindole, also known as 1-((1-Methylpiperidin-2-yl)methyl)-1H-indole or 1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole, is the CB1 cannabinoid receptor . This receptor is part of the endocannabinoid system in the body, which plays a role in a variety of physiological processes such as appetite, pain-sensation, mood, and memory.
Mode of Action
N-(N-Methylpiperidinyl)methylindole acts as an agonist at the CB1 receptor . This means it binds to the receptor and activates it, triggering a response. The exact nature of this response can vary depending on the specific location of the CB1 receptors in the body.
properties
IUPAC Name |
1-[(1-methylpiperidin-2-yl)methyl]indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2/c1-16-10-5-4-7-14(16)12-17-11-9-13-6-2-3-8-15(13)17/h2-3,6,8-9,11,14H,4-5,7,10,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVOUFWJFSTTZOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1CN2C=CC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60468420 |
Source
|
| Record name | 1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60468420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole | |
CAS RN |
137641-68-0 |
Source
|
| Record name | 1-[(1-Methylpiperidin-2-yl)methyl]-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60468420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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